Cas no 1853061-35-4 (Benzyl azocane-1-carboxylate)

• Product Name: Benzyl azocane-1-carboxylate
• CAS No: 1853061-35-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5936798
• PubChem ID: 129911385
• Update Time: 2025-05-22

Benzyl azocane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6932422
• Z54081757
• Benzyl azocane-1-carboxylate
• 1853061-35-4

• Inchi： 1S/C15H21NO2/c17-15(16-11-7-2-1-3-8-12-16)18-13-14-9-5-4-6-10-14/h4-6,9-10H,1-3,7-8,11-13H2
• InChI Key： DYUDWYCXNLQYEX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCCCC1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl azocane-1-carboxylate

Comprehensive Overview of Benzyl azocane-1-carboxylate (CAS No. 1853061-35-4): Properties, Applications, and Research Insights

Benzyl azocane-1-carboxylate (CAS No. 1853061-35-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. As a derivative of azocane, this compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and material science. The presence of both benzyl and carboxylate functional groups enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

Researchers are increasingly exploring Benzyl azocane-1-carboxylate for its potential in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics. Its azocane ring structure mimics natural alkaloids, offering opportunities for designing novel neuromodulators or enzyme inhibitors. Recent studies highlight its role in optimizing drug bioavailability and blood-brain barrier permeability, addressing key challenges in modern pharmacology.

From a synthetic perspective, CAS No. 1853061-35-4 serves as a versatile building block for peptide mimetics and small-molecule libraries. Its carboxylate group allows for facile derivatization, enabling the creation of ester prodrugs or bioconjugates. This adaptability aligns with the growing demand for structure-activity relationship (SAR) studies in high-throughput screening platforms.

Environmental and green chemistry applications of Benzyl azocane-1-carboxylate are also under investigation. With the rise of sustainable synthesis methods, researchers are evaluating its compatibility with catalytic hydrogenation and microwave-assisted reactions to reduce waste generation. These efforts resonate with the global push toward eco-friendly chemical processes.

Analytical characterization of 1853061-35-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, critical for pharmaceutical intermediates. The compound’s stability under various pH conditions further supports its utility in formulation development.

In the context of intellectual property, Benzyl azocane-1-carboxylate has been cited in several patents related to neurodegenerative disease treatments. Its structural motifs are often incorporated into proprietary drug candidates, reflecting its commercial relevance. Companies specializing in custom synthesis frequently list this compound in their catalogs to meet research and development demands.

Future directions for CAS No. 1853061-35-4 may include exploration in biodegradable polymers or supramolecular chemistry, where its cyclic amine backbone could facilitate novel material designs. As interdisciplinary research expands, this compound is poised to bridge gaps between organic synthesis, pharmacology, and nanotechnology.